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Compound of Interest

Compound Name: Isopropylmalonic acid

CAS No.: 601-79-6

Cat. No.: B1293513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropylmalonic acid is a dicarboxylic acid that plays a role in leucine metabolism. Accurate

and sensitive quantification of isopropylmalonic acid in biological matrices is crucial for

various research areas, including metabolic studies and drug development. This application

note presents a robust and reliable method for the quantitative analysis of isopropylmalonic
acid using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method

described herein is suitable for the analysis of isopropylmalonic acid in complex biological

samples, offering high selectivity and sensitivity.

Experimental Protocols
Materials and Reagents

Isopropylmalonic acid standard (Sigma-Aldrich)

Isopropylmalonic acid-¹³C₃,¹⁵N (internal standard, IS)
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Acetonitrile (LC-MS grade, Fisher Scientific)

Methanol (LC-MS grade, Fisher Scientific)

Formic acid (LC-MS grade, Fisher Scientific)

Water (Milli-Q or equivalent)

Human plasma (or other relevant biological matrix)

Sample Preparation
A protein precipitation method is employed for the extraction of isopropylmalonic acid from

plasma samples.

Thaw Samples: Allow plasma samples, calibration standards, and quality control samples to

thaw at room temperature.

Spike Internal Standard: To 100 µL of each sample, add 10 µL of internal standard working

solution (1 µg/mL in 50:50 methanol:water).

Protein Precipitation: Add 400 µL of cold acetonitrile to each sample.

Vortex: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the

precipitated proteins.[1]

Transfer Supernatant: Carefully transfer the supernatant to a clean 1.5 mL tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (95:5

Water:Acetonitrile with 0.1% Formic Acid).

Transfer to Autosampler Vials: Transfer the reconstituted samples to autosampler vials for

LC-MS/MS analysis.
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LC-MS/MS Conditions
Liquid Chromatography:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Mass Spectrometry:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 1: Multiple Reaction Monitoring (MRM) Transitions
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Data Presentation
The quantitative data for the analysis of isopropylmalonic acid is summarized in the following

tables.

Table 2: Calibration Curve for Isopropylmalonic Acid

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 3: Precision and Accuracy
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 4: Recovery and Matrix Effect

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Visualizations
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Experimental workflow for the quantitative analysis of isopropylmalonic acid.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Logical flow of the quantitative data analysis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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